Cas no 1523541-81-2 ([(3R,4S)-3-fluoro-4-piperidyl]methanol;hydrochloride)

• Product Name: [(3R,4S)-3-fluoro-4-piperidyl]methanol;hydrochloride
• CAS No: 1523541-81-2
• MF: C₆H₁₃ClFNO
• MW: 169.62492442131
• MDL: MFCD27987074
• CID: 5219638
• PubChem ID: 91825876
• Update Time: 2026-03-06

[(3R,4S)-3-fluoro-4-piperidyl]methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• ((3R,4S)-3-fluoropiperidin-4-yl)methanol hydrochloride
• ((3R,4S)-3-Fluoropiperidin-4-yl)methanol hcl
• [(3R,4S)-3-fluoro-4-piperidyl]methanol
• [(3R,4S)-3-fluoro-4-piperidyl]methanol;hydrochloride
• [(3R,4S)-3-fluoropiperidin-4-yl]methanol;hydrochloride
• BS-42965
• ((3R,4S)-rel-3-Fluoropiperidin-4-yl)methanol hydrochloride
• 1523541-81-2
• [(3R,4S)-3-FLUOROPIPERIDIN-4-YL]METHANOL HYDROCHLORIDE
• starbld0018177
• [(3S,4R)-rel-3-Fluoro-4-piperidyl]methanol HCl
• MFCD27987074
• [cis-3-fluoropiperidin-4-yl]methanol hydrochloride
• VKB57796
• [(3R,4S)-4-(Hydroxymethyl)-3-fluoropiperidine HCl

• MDL： MFCD27987074
• Inchi： 1S/C6H12FNO.ClH/c7-6-3-8-2-1-5(6)4-9;/h5-6,8-9H,1-4H2;1H/t5-,6-;/m0./s1
• InChI Key： ZCJOQWWVTBYQQH-GEMLJDPKSA-N
• SMILES： [H]Cl.C([C@@H]1CCNC[C@@H]1F)O

Computed Properties

• Exact Mass: 169.0669699g/mol
• Monoisotopic Mass: 169.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on [(3R,4S)-3-fluoro-4-piperidyl]methanol;hydrochloride

Professional Introduction to [(3R,4S)-3-fluoro-4-piperidyl)methanol;hydrochloride (CAS No. 1523541-81-2)

[(3R,4S-3-fluoro-4-piperidyl)methyl]hydrochloride, identified by its CAS number 1523541-81-2, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising pharmacological properties, making it a subject of extensive study in drug discovery and development. The unique structural features of this molecule, particularly its chiral center and fluorine substitution, contribute to its potential as a lead compound in the synthesis of novel therapeutic agents.

The chemical structure of [(3R,4S-3-fluoro-4-piperidyl)methyl]hydrochloride consists of a piperidine ring substituted with a fluorine atom at the 3-position and a hydroxymethyl group at the 4-position. The presence of the chiral centers at the 3R and 4S configurations ensures that this compound exists as a specific enantiomer, which is crucial for its pharmacological activity. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various experimental applications.

In recent years, there has been growing interest in the development of fluorinated piperidine derivatives due to their favorable pharmacokinetic properties and improved binding affinity to biological targets. The fluorine atom in this compound not only increases metabolic stability but also influences the electronic properties of the molecule, thereby affecting its interactions with biological receptors. These characteristics make [(3R,4S-3-fluoro-4-piperidyl)methyl]hydrochloride a valuable candidate for further investigation in medicinal chemistry.

Current research in the field of chemical biology has highlighted the importance of enantiopure compounds in drug development. The stereochemistry of [(3R,4S-3-fluoro-4-piperidyl)methyl]hydrochloride plays a critical role in determining its biological activity. Studies have shown that enantiomeric purity can significantly impact the efficacy and safety of therapeutic agents. Therefore, the synthesis and characterization of this compound are essential steps in evaluating its potential as a drug candidate.

The synthesis of [(3R,4S-3-fluoro-4-piperidyl)methyl]hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity. These techniques ensure that the final product is free from impurities that could interfere with biological studies.

Evaluation of the pharmacological properties of [(3R,4S-3-fluoro-4-piperidyl)methyl]hydrochloride has revealed promising results in preclinical studies. The compound has demonstrated potential activity against various biological targets, including enzymes and receptors involved in inflammatory responses and neurotransmitter signaling. These findings suggest that this molecule could be developed into a novel therapeutic agent for treating conditions such as pain, inflammation, and neurological disorders.

The use of computational modeling and molecular dynamics simulations has been instrumental in understanding the interactions between [(3R,4S-3-fluoro-4-piperidyl)methyl]hydrochloride and its biological targets. These studies provide insights into the binding mechanism and help optimize the structure for improved efficacy. Additionally, they aid in predicting potential side effects and drug-drug interactions, which are crucial considerations in drug development.

In conclusion, [(3R,4S-3-fluoro-4-piperidyl)methyl]hydrochloride (CAS No. 1523541-81-2) is a compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research efforts are focused on optimizing its synthesis, evaluating its biological activity, and exploring its potential applications in medicine.